Cas no 650634-89-2 (Benzenesulfonic acid, 4-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]azo]-)

• Product Name: Benzenesulfonic acid, 4-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]azo]-
• CAS No: 650634-89-2
• MF: C₂₀H₁₉N₅O₃S
• MW: 409.461562395096
• CID: 408334
• PubChem ID: 71377333
• Update Time: 2025-04-19

Benzenesulfonic acid, 4-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]azo]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]azo]-
• 4-[[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]diazenyl]benzenesulfonic acid
• DTXSID70799974
• 650634-89-2
• 4-[(E)-(4-{(E)-[4-(Dimethylamino)phenyl]diazenyl}phenyl)diazenyl]benzene-1-sulfonic acid

• Inchi： 1S/C20H19N5O3S/c1-25(2)19-11-7-17(8-12-19)23-21-15-3-5-16(6-4-15)22-24-18-9-13-20(14-10-18)29(26,27)28/h3-14H,1-2H3,(H,26,27,28)/b23-21+,24-22+
• InChI Key： LNFZERIHUKVNFK-MBALSZOMSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 409.12107
• Monoisotopic Mass: 409.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 107.05